Cas no 479065-31-1 (1-Piperazinepropanoicacid,-alpha--methyl-,methylester(9CI))

1-Piperazinepropanoicacid,-alpha--methyl-,methylester(9CI) structure
479065-31-1 structure
Product Name:1-Piperazinepropanoicacid,-alpha--methyl-,methylester(9CI)
CAS No:479065-31-1
MF:C9H18N2O2
MW:186.251422405243
CID:931559
Update Time:2024-06-13

1-Piperazinepropanoicacid,-alpha--methyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanoicacid,-alpha--methyl-,methylester(9CI)
    • METHYL 2-METHYL-3-PIPERAZIN-1-YLPROPANOATE
    • Inchi: 1S/C9H18N2O2/c1-2-13-9(12)3-6-11-7-4-10-5-8-11/h10H,2-8H2,1H3
    • InChI Key: XCLNGVSHLDOGFR-UHFFFAOYSA-N
    • SMILES: N1(CCC(OCC)=O)CCNCC1

Computed Properties

  • Exact Mass: 186.137
  • Monoisotopic Mass: 186.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
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